Cas no 1700636-78-7 (6-bromo-4-chloro-8-methoxy-quinazoline)

• Product Name: 6-bromo-4-chloro-8-methoxy-quinazoline
• CAS No: 1700636-78-7
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• CID: 5304427
• Update Time: 2026-03-10

6-bromo-4-chloro-8-methoxy-quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-8-methoxyquinazoline
• Quinazoline, 6-bromo-4-chloro-8-methoxy-
• 6-bromo-4-chloro-8-methoxy-quinazoline

• Inchi： 1S/C9H6BrClN2O/c1-14-7-3-5(10)2-6-8(7)12-4-13-9(6)11/h2-4H,1H3
• InChI Key： QUAIEXHUGJIEPR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(=C(N=CN=2)Cl)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 3.2
• Topological Polar Surface Area: 35

Additional information on 6-bromo-4-chloro-8-methoxy-quinazoline

Comprehensive Overview of 6-Bromo-4-chloro-8-methoxy-quinazoline (CAS No. 1700636-78-7)

6-Bromo-4-chloro-8-methoxy-quinazoline (CAS No. 1700636-78-7) is a highly specialized quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of bromo, chloro, and methoxy substituents on the quinazoline core enhances its reactivity and potential applications in drug discovery and material science.

The unique structural features of 6-bromo-4-chloro-8-methoxy-quinazoline make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are critical in the treatment of various diseases. The quinazoline scaffold is a common motif in many FDA-approved drugs, underscoring the importance of derivatives like this one in medicinal chemistry.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in personalized medicine and targeted therapies. 6-Bromo-4-chloro-8-methoxy-quinazoline aligns with this trend, as its precise functionalization allows for tailored modifications to meet specific research needs. This compound is often sought after by laboratories focusing on cancer research, neurodegenerative diseases, and infectious disease studies.

From a synthetic chemistry perspective, the bromo and chloro groups in 6-bromo-4-chloro-8-methoxy-quinazoline offer versatile handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex architectures found in many bioactive molecules. The methoxy group, on the other hand, can influence the electronic properties of the quinazoline ring, affecting its binding affinity to biological targets.

The compound's CAS number, 1700636-78-7, is a critical identifier for researchers and regulatory bodies, ensuring accurate tracking and documentation in scientific literature and patent applications. As the pharmaceutical industry continues to emphasize intellectual property protection and patent strategies, precise identification of intermediates like 6-bromo-4-chloro-8-methoxy-quinazoline becomes increasingly important.

Environmental and safety considerations are also paramount in the handling of 6-bromo-4-chloro-8-methoxy-quinazoline. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various conditions is a topic of ongoing research, particularly in the context of green chemistry and sustainable synthesis.

In the realm of computational chemistry, 6-bromo-4-chloro-8-methoxy-quinazoline serves as a model compound for studying molecular interactions and predicting biological activity. Quantum mechanical calculations and molecular docking studies can provide insights into its potential as a lead compound for drug development. This approach aligns with the growing interest in AI-driven drug discovery, where in silico methods accelerate the identification of promising candidates.

The global market for pharmaceutical intermediates is expected to grow significantly, with compounds like 6-bromo-4-chloro-8-methoxy-quinazoline playing a pivotal role. Asia-Pacific regions, particularly China and India, are emerging as key players in the production and supply of such intermediates, driven by cost-effective manufacturing and robust R&D capabilities. This trend underscores the importance of supply chain resilience and quality control in the chemical industry.

In conclusion, 6-bromo-4-chloro-8-methoxy-quinazoline (CAS No. 1700636-78-7) represents a versatile and valuable compound in modern chemical research. Its applications span drug discovery, material science, and computational modeling, making it a subject of interest for academia and industry alike. As research continues to uncover new possibilities for quinazoline derivatives, this compound is poised to remain at the forefront of innovative scientific endeavors.